Cas no 27012-22-2 (5-Methyl-2-phenylpyridine)

• Product Name: 5-Methyl-2-phenylpyridine
• CAS No: 27012-22-2
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD04114180
• CID: 287482
• PubChem ID: 354335033
• Update Time: 2025-05-26

5-Methyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenylpyridine
• Pyridine,5-methyl-2-phenyl-
• 2-PHENYL-5-METHYLPYRIDINE
• 3-methyl-6-phenylpyridine
• 5-Methyl-2-phenyl-pyridin
• 5-METHYL-2-PHENYL-PYRIDINE
• 6-phenyl-3-picoline
• Einecs 248-163-9
• Pyridine, 5-methyl-2-phenyl-
• 2-phenyl-5-methyl pyridine
• 5-methyl-2-(phenyl)pyridine
• ZYLPQYYLLRBVOK-UHFFFAOYSA-N
• FCH848852
• VP14812
• SY100654
• AK142131
• AX8104747
• Z0459
• ST24044873
• M2969
• DS-7491
• CS-0085797
• CBA01222
• 27012-22-2
• AKOS006292124
• DTXSID00949783
• NS00050016
• MFCD04114180
• C74402
• A877050
• 64828-54-2
• SCHEMBL404433
• FT-0692777
• DB-081307

• MDL： MFCD04114180
• Inchi： 1S/C12H11N/c1-10-7-8-12(13-9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ZYLPQYYLLRBVOK-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.08900
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9

Experimental Properties

• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 166°C/16mmHg(lit.)
• PSA: 12.89000
• LogP: 3.05700
• λmax: 275(EtOH)(lit.)

5-Methyl-2-phenylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Methyl-2-phenylpyridine

Comprehensive Overview of 5-Methyl-2-phenylpyridine (CAS No. 27012-22-2): Properties, Applications, and Industry Insights

5-Methyl-2-phenylpyridine (CAS No. 27012-22-2) is an aromatic heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This organic compound belongs to the pyridine derivative family, characterized by a methyl group at the 5-position and a phenyl ring at the 2-position of the pyridine core. Its unique molecular structure contributes to its versatility in synthetic chemistry, making it a valuable intermediate for drug discovery and functional materials.

Recent studies highlight the growing demand for 5-Methyl-2-phenylpyridine derivatives in the development of kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Researchers are particularly interested in its structure-activity relationship (SAR), which enables precise modifications to enhance bioavailability and target specificity. The compound’s electron-rich aromatic system also makes it a candidate for OLED materials, aligning with the global push for energy-efficient display technologies.

From a synthetic perspective, CAS No. 27012-22-2 is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern organometallic chemistry. Its thermal stability and solubility profile in common organic solvents (e.g., DMSO, ethanol) further facilitate its use in high-throughput screening and combinatorial chemistry. These properties address frequent search queries like "synthesis of 5-Methyl-2-phenylpyridine" or "applications of pyridine derivatives in medicine," reflecting user interest in practical methodologies.

Environmental and regulatory considerations are also critical. While 5-Methyl-2-phenylpyridine is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), its handling requires standard laboratory safety protocols. This aligns with trending searches on "green chemistry alternatives" and "sustainable synthesis routes," emphasizing the need for eco-friendly production practices. Analytical techniques like HPLC and GC-MS are routinely employed to ensure purity, a topic frequently queried by quality control professionals.

In the agrochemical sector, derivatives of 5-Methyl-2-phenylpyridine exhibit potential as plant growth regulators, resonating with searches on "novel agrochemical scaffolds." Its ligand properties in coordination chemistry further expand its utility in catalysis, particularly in asymmetric synthesis—a hotspot for academic and industrial R&D. Patent databases reveal a steady rise in filings involving this compound, underscoring its commercial relevance.

To address common user questions like "Where to buy 5-Methyl-2-phenylpyridine?" or "Is CAS 27012-22-2 FDA-approved?", it’s important to note that suppliers typically list it as a research-grade chemical, and regulatory status depends on specific derivative applications. Collaborative efforts between academia and manufacturers are essential to optimize cost-effective production while meeting evolving regulatory standards.

In summary, 5-Methyl-2-phenylpyridine (CAS No. 27012-22-2) exemplifies the intersection of fundamental research and applied science. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—reflect the compound’s adaptability to emerging scientific and industrial trends. Future directions may explore its nanotechnology applications or bioconjugation techniques, further solidifying its position in next-generation innovations.